Cas no 67330-67-0 (Benzenamine, 2,6-dicyclopentyl-)

Benzenamine, 2,6-dicyclopentyl- structure
67330-67-0 structure
Product Name:Benzenamine, 2,6-dicyclopentyl-
CAS No:67330-67-0
MF:C16H23N
MW:229.36052441597
MDL:MFCD23704469
CID:1715851
PubChem ID:12159861
Update Time:2025-10-05

Benzenamine, 2,6-dicyclopentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-dicyclopentyl-
    • 2,6-dicyclopentylaniline
    • 2,6-Dicyclopentylaniline, 95%
    • 67330-67-0
    • SCHEMBL11567722
    • SB80361
    • DTXSID80478869
    • MDL: MFCD23704469
    • Inchi: 1S/C16H23N/c17-16-14(12-6-1-2-7-12)10-5-11-15(16)13-8-3-4-9-13/h5,10-13H,1-4,6-9,17H2
    • InChI Key: IEIPZQFILTYQLK-UHFFFAOYSA-N
    • SMILES: NC1C(=CC=CC=1C1CCCC1)C1CCCC1

Computed Properties

  • Exact Mass: 229.183049738g/mol
  • Monoisotopic Mass: 229.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26Ų

Benzenamine, 2,6-dicyclopentyl- Pricemore >>

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